• Ilorasertib
    • Cat. No.:
    • B612191
    • CAS No.:
    • 1227939-82-3
    • Molecular Formula:
    • C25H21FN6O2S
    • Molecular Weight:
    • 488.5 g/mol
    Description
    Ilorasertib has been used in trials studying the treatment of Myelodysplasia, Solid Neoplasm, Advanced Cancers, Advanced Solid Tumors, and Acute Myelogenous Leukemia, among others.
    Ilorasertib is an orally bi...
  • TG 100572 Hydrochloride
    • Cat. No.:
    • B1682777
    • CAS No.:
    • 867331-64-4
    • Molecular Formula:
    • C26H27Cl2N5O2
    • Molecular Weight:
    • 512.4 g/mol
    Description
    TG-100572 is a potent and selective VEGFR2/Src kinase inhibitor. TG100572 inhibits Src kinases and selected receptor tyrosine kinases, induced apoptosis of proliferating endothelial cells in vitro. TG100572 inhi...
  • TG 100801
    • Cat. No.:
    • B1682778
    • CAS No.:
    • 867331-82-6
    • Molecular Formula:
    • C33H30ClN5O3
    • Molecular Weight:
    • 580.1 g/mol
    Description
    TG100801 is a topically applied kinase inhibitor in macular degeneration patients. It is administered noninvasively as an eye drop and is designed to suppress VEGF mediated leakage and additional kinase targets ...
  • Ji-101
    • Cat. No.:
    • B1683799
    • CAS No.:
    • 900573-88-8
    • Molecular Formula:
    • C22H20BrN5O2
    • Molecular Weight:
    • 466.3 g/mol
    Description
    JI-101 has been used in trials studying the treatment of Cancer, Colon Cancer, Neuroendocrine, Ovarian Cancer, and Advanced Solid Tumors.
    Angiogenesis Inhibitor JI-101 is an orally active inhibitor of vascula...
  • Krn-633
    • Cat. No.:
    • B1683800
    • CAS No.:
    • 286370-15-8
    • Molecular Formula:
    • C20H21ClN4O4
    • Molecular Weight:
    • 416.9 g/mol
    Description
    KRN-633 is a small molecule drug with a maximum clinical trial phase of I.
    a VEGF receptor-2 tyrosine kinase inhibitor;  structure in first source
  • Lenvatinib Mesylate
    • Cat. No.:
    • B1683801
    • CAS No.:
    • 857890-39-2
    • Molecular Formula:
    • C22H23ClN4O7S
    • Molecular Weight:
    • 523.0 g/mol
    Description
    Lenvatinib mesylate is a methanesulfonate salt obtained by reaction of lenvatinib with one molar equivalent of methanesulfonic acid. A multi-kinase inhibitor and orphan drug used (as its mesylate salt) for the t...
  • Telatinib Mesylate
    • Cat. No.:
    • B3051362
    • CAS No.:
    • 332013-24-8
    • Molecular Formula:
    • C21H20ClN5O6S
    • Molecular Weight:
    • 505.9 g/mol
    Description
    Telatinib Mesylate is the orally bioavailable mesylate salt of the 17-allylaminogeldanamycin (17-AAG) small-molecule inhibitor of several receptor protein tyrosine kinases with potential antiangiogenic and antin...
  • Orantinib
    • Cat. No.:
    • B7776608
    • CAS No.:
    • 1044712-39-1
    • Molecular Formula:
    • C18H18N2O3
    • Molecular Weight:
    • 310.3 g/mol
    Description
    Orantinib has been used in trials studying the treatment of Lung Cancer, Breast Cancer, Kidney Cancer, Gastric Cancer, and Prostate Cancer, among others.
  • BMS-605541
    • Cat. No.:
    • B10788190
    • CAS No.:
    • Molecular Formula:
    • C19H17F2N5OS
    • Molecular Weight:
    • 401.4 g/mol
    Description
    BMS-605541 is a useful research compound. Its molecular formula is C19H17F2N5OS and its molecular weight is 401.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BMS-605541 suitable for many...
  • c-Met-IN-11
    • Cat. No.:
    • B12400472
    • CAS No.:
    • Molecular Formula:
    • C30H20F2N4O3
    • Molecular Weight:
    • 522.5 g/mol
    Description
    C-Met-IN-11 is a useful research compound. Its molecular formula is C30H20F2N4O3 and its molecular weight is 522.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality c-Met-IN-11 suitable for ma...
© Copyright 2025 BenchChem. All Rights Reserved.